Cas no 903567-11-3 (Ethyl 3-(5-amino-3-methyl-1H-pyrazol-1-yl)benzoate)
903567-11-3 structure
Product Name:Ethyl 3-(5-amino-3-methyl-1H-pyrazol-1-yl)benzoate
CAS No:903567-11-3
MF:C13H15N3O2
MW:245.277102708817
CID:2136418
PubChem ID:53401262
Update Time:2025-04-21
Ethyl 3-(5-amino-3-methyl-1H-pyrazol-1-yl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-(5-amino-3-methyl-1H-pyrazol-1-yl)benzoate
- CPMHACBRYYIVDA-UHFFFAOYSA-N
- Ethyl 3-(5-amino-3-methyl-1H-pyrazol-1-yl)ben zoate
- SCHEMBL4295664
- 903567-11-3
- DB-078657
-
- Inchi: 1S/C13H15N3O2/c1-3-18-13(17)10-5-4-6-11(8-10)16-12(14)7-9(2)15-16/h4-8H,3,14H2,1-2H3
- InChI Key: CPMHACBRYYIVDA-UHFFFAOYSA-N
- SMILES: O(CC)C(C1=CC=CC(=C1)N1C(=CC(C)=N1)N)=O
Computed Properties
- Exact Mass: 245.116
- Monoisotopic Mass: 245.116
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 298
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 70.1Ų
Experimental Properties
- Density: 1.23
- Boiling Point: 414.3 °C at 760 mmHg
- Flash Point: 204.3 °C
Ethyl 3-(5-amino-3-methyl-1H-pyrazol-1-yl)benzoate Related Literature
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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